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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B182549

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and physical
appearance of 4'-Bromochalcone, a synthetic derivative of chalcone with significant interest in
medicinal chemistry and materials science. This document compiles available data on its
solubility in various solvents, details experimental protocols for solubility determination, and
presents its physical characteristics.

Core Physical Properties

4'-Bromochalcone typically presents as a yellow crystalline solid. It is known to be soluble in
several organic solvents while demonstrating insolubility in water.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for 4'-Bromochalcone
in common laboratory solvents. It is important to note that comprehensive quantitative data for
this specific compound is limited in publicly available literature. The data presented here has
been compiled from various sources and should be used as a reference point for experimental
planning.
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Chemical Molar Mass ( Temperature .
Solvent Solubility
Formula g/mol) (°C)
Dimethyl
Sulfoxide C2HeOS 78.13 4 > 50 mg/mL
(DMSO)
Ethanol C2Hs0OH 46.07 25 30 mg/mL
Dichloromethane  CH2zClz 84.93 Not Specified Soluble
Chloroform CHCIs 119.38 Not Specified Soluble
Water H20 18.02 Not Specified Insoluble

Experimental Protocol for Solubility Determination

The following is a generalized gravimetric method for determining the solubility of a solid
compound like 4'-Bromochalcone in a given solvent. This protocol is based on standard
laboratory practices for solubility assessment.[1]

Objective: To determine the mass of 4'-Bromochalcone that can be dissolved in a specific
volume of a solvent at a defined temperature to the point of saturation.

Materials:

e 4'-Bromochalcone

o Selected solvent(s)

e Analytical balance

o Temperature-controlled shaker or water bath
 Vials with screw caps

e Volumetric flasks and pipettes

« Filtration apparatus (e.g., syringe filters)
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» Evaporating dish or pre-weighed vials
e Oven or vacuum desiccator
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 4'-Bromochalcone to a vial containing a known volume of the
solvent. The excess solid is crucial to ensure saturation.

o Seal the vial to prevent solvent evaporation.

o Place the vial in a temperature-controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

e Separation of Undissolved Solid:

o Once equilibrium is achieved, allow the solution to stand undisturbed at the set
temperature for a short period to let the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-
equilibrated pipette.

o Filter the collected supernatant using a syringe filter to remove any remaining undissolved
microcrystals.

e Solvent Evaporation and Mass Determination:
o Transfer the filtered saturated solution to a pre-weighed evaporating dish or vial.

o Carefully evaporate the solvent using a gentle stream of nitrogen, a rotary evaporator, or
by placing it in an oven at a temperature below the boiling point of the solvent and the
melting point of the compound.
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o Once the solvent is completely evaporated, place the dish or vial in a vacuum desiccator
to remove any residual solvent traces until a constant weight is achieved.

o Weigh the dish or vial containing the dried 4'-Bromochalcone.
» Calculation of Solubility:

o Calculate the mass of the dissolved 4'-Bromochalcone by subtracting the initial weight of
the empty container from the final weight.

o Express the solubility in desired units, such as mg/mL or g/100mL, by dividing the mass of
the dissolved solid by the volume of the solvent used.

Visualizing Methodologies and Relationships

To further elucidate the experimental and conceptual frameworks, the following diagrams are
provided.
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Caption: Experimental workflow for determining the solubility of 4'-Bromochalcone.
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Caption: Logical relationship of 4'-Bromochalcone solubility in different solvent types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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